Cas no 2219368-38-2 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid
• CAS No: 2219368-38-2
• MF: C₂₀H₁₈FNO₆S
• MW: 419.423428058624
• CID: 5825520
• PubChem ID: 165870895
• Update Time: 2025-08-05

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid
• EN300-1716602
• 2219368-38-2

• Inchi： 1S/C20H18FNO6S/c21-29(26,27)12-9-18(19(23)24)22(10-12)20(25)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17-18H,9-11H2,(H,23,24)
• InChI Key： KACHZJHCOVHGDW-UHFFFAOYSA-N
• SMILES： S(C1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C(C(=O)O)C1)(=O)(=O)F

Computed Properties

• Exact Mass: 419.08388663g/mol
• Monoisotopic Mass: 419.08388663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 109Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid

1-{(9H-Fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2219368-38-2, known as 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group, a fluorosulfonyl moiety, and a pyrrolidine ring. The integration of these functional groups makes it a versatile building block for advanced chemical synthesis and applications.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in controlling the reactivity of the pyrrolidine ring, making it suitable for precise chemical modifications. Researchers have demonstrated that the presence of the Fmoc group enhances the molecule's compatibility with solid-phase synthesis techniques, which are essential in drug discovery and development.

The fluorosulfonyl moiety in this compound adds another layer of functionality. Fluorosulfonyl groups are known for their electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This feature makes the compound potentially useful in the design of novel materials with tailored electronic properties. Recent advancements in materials science have explored the use of fluorosulfonyl-containing compounds in the development of high-performance polymers and organic semiconductors. The integration of such groups into pyrrolidine derivatives could pave the way for innovative applications in optoelectronics and energy storage systems.

Pyrrolidine rings are five-membered nitrogen-containing heterocycles that are commonly found in natural products and bioactive molecules. The pyrrolidine core in this compound serves as a flexible scaffold for attaching various functional groups. The substitution pattern at position 4 with a fluorosulfonyl group and at position 1 with an Fmoc group creates a highly functionalized molecule with diverse reactivity. This structure allows for selective chemical transformations, enabling the synthesis of complex molecules with high precision.

Recent research has focused on optimizing the synthesis of this compound to improve yield and purity. Advanced synthetic methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have been employed to streamline the production process. These advancements not only enhance the efficiency of synthesis but also reduce environmental impact by minimizing waste generation. The ability to produce this compound on a larger scale has opened up new opportunities for its application in pharmaceuticals, agrochemicals, and specialty chemicals.

In terms of applications, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(fluorosulfonyl)pyrrolidine-2-carboxylic acid has shown promise in drug discovery programs targeting various therapeutic areas. Its unique combination of functional groups makes it an ideal candidate for modulating enzyme activity or serving as a lead compound for drug design. Additionally, its potential as a building block for advanced materials has been explored in academic research settings, where it has been used to construct supramolecular assemblies and stimuli-responsive materials.

The future outlook for this compound is bright, with ongoing research aimed at expanding its utility across multiple disciplines. Collaborative efforts between chemists, materials scientists, and pharmacologists are expected to unlock new avenues for its application. As our understanding of its properties deepens, we can anticipate novel uses that will further solidify its position as an important molecule in modern chemistry.